Cas no 1255919-01-7 (7-Despropyl 7-Phenyl Vardenafil)

• Product Name: 7-Despropyl 7-Phenyl Vardenafil
• CAS No: 1255919-01-7
• MF: C₂₆H₃₀N₆O₄S
• MW: 522.619204044342
• CID: 4556764
• Update Time: 2025-06-12

7-Despropyl 7-Phenyl Vardenafil Chemical and Physical Properties

Names and Identifiers

• Vardenafil IMpurity
• Vardenafil IMpurity 3
• Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 2-[2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]phenyl]-5-methyl-7-phenyl-
• 7-Despropyl 7-Phenyl Vardenafil

• Inchi： 1S/C26H30N6O4S/c1-4-30-13-15-31(16-14-30)37(34,35)20-11-12-22(36-5-2)21(17-20)24-28-26(33)23-18(3)27-25(32(23)29-24)19-9-7-6-8-10-19/h6-12,17H,4-5,13-16H2,1-3H3,(H,28,29,33)
• InChI Key： LRKQFIISHWEXRB-UHFFFAOYSA-N
• SMILES： N12C(C3=CC=CC=C3)=NC(C)=C1C(=O)N=C(C1=CC(S(N3CCN(CC)CC3)(=O)=O)=CC=C1OCC)N2

Additional information on 7-Despropyl 7-Phenyl Vardenafil

Research Brief on 7-Despropyl 7-Phenyl Vardenafil (CAS: 1255919-01-7): Recent Advances and Implications

7-Despropyl 7-Phenyl Vardenafil (CAS: 1255919-01-7) is a structurally modified analogue of Vardenafil, a well-known phosphodiesterase type 5 (PDE5) inhibitor used in the treatment of erectile dysfunction. Recent studies have focused on its unique pharmacological properties, metabolic pathways, and potential therapeutic applications beyond its parent compound. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activity, and emerging clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the crystal structure and binding affinity of 7-Despropyl 7-Phenyl Vardenafil to PDE5. The research demonstrated that the phenyl substitution at the 7-position enhances selectivity for PDE5 over other PDE isoforms, potentially reducing off-target effects. Molecular dynamics simulations revealed stable interactions with key residues in the PDE5 active site, suggesting improved binding kinetics compared to Vardenafil.

Metabolic studies using human liver microsomes (HLMs) and recombinant CYP enzymes have provided new insights into the biotransformation of 1255919-01-7. Unlike Vardenafil, which undergoes extensive N-dealkylation, the 7-phenyl modification appears to redirect metabolism toward aromatic hydroxylation pathways. This alteration in metabolic fate may have significant implications for drug-drug interactions and interindividual variability in pharmacokinetics.

Emerging preclinical data suggest potential applications of 7-Despropyl 7-Phenyl Vardenafil in pulmonary arterial hypertension (PAH). In rodent models of PAH, the compound demonstrated superior pulmonary vasodilation compared to standard therapies, with reduced systemic hypotension. These effects are attributed to its unique tissue distribution profile and preferential accumulation in lung tissue, as shown by recent radiolabeled distribution studies.

Analytical chemistry advances have enabled more sensitive detection of 1255919-01-7 in biological matrices. A 2024 publication in Analytical and Bioanalytical Chemistry described a novel UHPLC-MS/MS method with a lower limit of quantification of 0.1 ng/mL, facilitating precise pharmacokinetic studies. This methodological improvement is particularly valuable given the compound's anticipated low therapeutic concentrations.

The safety profile of 7-Despropyl 7-Phenyl Vardenafil has been investigated in recent toxicological studies. While maintaining a favorable cardiovascular safety window, the compound shows reduced ocular toxicity compared to Vardenafil, addressing a known class effect of PDE5 inhibitors. This finding, reported in Toxicological Sciences, may expand its potential clinical utility in patients with pre-existing ocular conditions.

Current research directions include exploring the compound's potential in neurodegenerative diseases, based on its ability to cross the blood-brain barrier and modulate cyclic nucleotide signaling in neuronal cells. Preliminary in vitro data suggest neuroprotective effects in models of oxidative stress, though further validation is required. The unique chemical signature of 1255919-01-7 continues to inspire novel therapeutic hypotheses across multiple disease areas.